4,4'-Bis(bromomethyl)-2,2'-bipyridine
Description
4,4’-Bis(bromomethyl)-2,2’-bipyridine (CAS 134457-14-0) is a halogenated derivative of 2,2’-bipyridine, featuring bromomethyl groups at the 4 and 4’ positions. Its molecular formula is C₁₂H₁₀Br₂N₂, with a molecular weight of 342.034 g/mol and a density of 1.708 g/cm³ . The compound exhibits a melting point of 135–137°C and a boiling point of 425.2°C under standard conditions . It is widely utilized as a precursor in organic synthesis, particularly for preparing phosphonate derivatives, ligands for metal complexes, and initiators in polymerization reactions .
Structure
3D Structure
Properties
IUPAC Name |
4-(bromomethyl)-2-[4-(bromomethyl)pyridin-2-yl]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10Br2N2/c13-7-9-1-3-15-11(5-9)12-6-10(8-14)2-4-16-12/h1-6H,7-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XCMRHOMYGPXALN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1CBr)C2=NC=CC(=C2)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10Br2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
134457-15-1 |
Source
|
| Record name | 2,2′-Bipyridine, 4,4′-bis(bromomethyl)-, homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=134457-15-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Molecular Weight |
342.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Physical Properties :
| Property | 4,4’-Bis(bromomethyl)-2,2’-bipyridine | 4,4’-Bis(chloromethyl)-2,2’-bipyridine |
|---|---|---|
| Molecular Weight | 342.034 g/mol | 257.13 g/mol |
| Melting Point | 135–137°C | Not reported |
| Boiling Point | 425.2°C | Not reported |
| Halogen Leaving Group | Bromine (better leaving group) | Chlorine |
4,4’-Bis(hydroxymethyl)-2,2’-bipyridine (CAS 109073-77-0)
Synthesis : This derivative is synthesized via NaBH₄ reduction of 4,4’-bis(ethoxyester)-2,2’-bipyridine, a precursor derived from 4,4’-dimethyl-2,2’-bipyridine . It serves as an intermediate for bromomethyl and phosphonate derivatives.
Reactivity :
- The hydroxyl groups enable esterification or oxidation reactions, whereas bromomethyl groups facilitate nucleophilic substitutions.
- The brominated derivative is 10× more reactive in cross-coupling reactions due to bromine’s superior leaving-group ability .
4,4’-Bis(phosphonatomethyl)-2,2’-bipyridine
Synthesis : Prepared by reacting 4,4’-bis(bromomethyl)-2,2’-bipyridine with triethyl phosphite, yielding a compound critical for dye-sensitized solar cells (DSSCs) via π-conjugation extension .
Key Differences :
- Phosphonate groups enhance electron transport in solar cells compared to bromomethyl groups.
- The brominated precursor is indispensable for introducing phosphonate functionality, highlighting its synthetic versatility .
6,6’-Bis(bromomethyl)-[2,2’-bipyridine]-4,4’-dicarboxylate
Synthesis : Derived from dimethyl 6,6’-dimethyl-2,2’-bipyridine-4,4’-dicarboxylate via dibromination and debromination .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
